![molecular formula C19H23BrN4O2 B2809164 N-(4-bromophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide CAS No. 1226430-30-3](/img/structure/B2809164.png)
N-(4-bromophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C19H23BrN4O2 and its molecular weight is 419.323. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antituberculosis Activity
The synthesis and evaluation of pyrimidine derivatives, including those similar in structure to the specified compound, have shown promising antimicrobial and antituberculosis activities. These compounds, through their interaction with bacterial and fungal pathogens, offer potential avenues for developing new therapeutic agents against infections and tuberculosis. For instance, pyrimidine-incorporated Schiff bases of isoniazid, a well-known antituberculosis drug, have been synthesized and demonstrated good antimicrobial and comparatively good antituberculosis activity, suggesting these derivatives as candidates for further investigation in antibacterial and antifungal studies (Soni & Patel, 2017).
Synthesis of Important Intermediates
Research on pyrimidine compounds, including those with bromophenyl groups, has underscored their importance as intermediates in the synthesis of various biologically active molecules. For example, the synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine has been optimized, highlighting its role as a key intermediate in pharmaceutical and chemical fields. This showcases the compound's utility in creating diverse active compounds, suggesting a broad applicability in medicinal chemistry and drug development processes (Hou et al., 2016).
Anticancer Activity
The exploration of pyrimidine derivatives in cancer research has led to the identification of compounds with notable anticancer activities. By modifying the pyrimidine core and investigating various substitutions, researchers have developed molecules that exhibit potential as anticancer agents. This includes studies on 2-aminopyrimidine-containing compounds showing significant in vitro anticancer activity, emphasizing the potential of these derivatives in cancer therapy (Altenbach et al., 2008).
Antibacterial and Antioxidant Activities
Further research on new thiazolidinone derivatives containing pyrimidine moieties has revealed their antibacterial and antioxidant activities. Such compounds, through their structural features, have demonstrated effectiveness against specific bacterial strains and shown antioxidant properties, marking them as potential multifunctional therapeutic agents (Hamdi et al., 2012).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN4O2/c1-13-7-9-24(10-8-13)19-21-14(2)11-18(23-19)26-12-17(25)22-16-5-3-15(20)4-6-16/h3-6,11,13H,7-10,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZJLBJHLIEJNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=CC=C(C=C3)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.